Cas no 4003-93-4 (3b,5b-Tetrahydro Cortisone 3,21-Diacetate)

• Product Name: 3b,5b-Tetrahydro Cortisone 3,21-Diacetate
• CAS No: 4003-93-4
• MF: C₂₅H₃₆O₇
• MW: 448.54914855957
• CID: 1063307
• PubChem ID: 131668456
• Update Time: 2025-04-20

3b,5b-Tetrahydro Cortisone 3,21-Diacetate Chemical and Physical Properties

Names and Identifiers

• 3β,5β-Tetrahydro Cortisone 3,21-Diacetate
• [2-[(3R,5R,8S,9S,10S,13S,14S,17R)-3-acetyloxy-17-hydroxy-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 3β,17,21-Trihydroxy-5β-pregnane-11,20-dione 3,21-Diacetate
• 3β,5β-Tetrahydro Cor
• NULL
• 3Beta,5Beta-Tetrahydro Cortisone 3,21-Diacetate
• A,17,21-Trihydroxy-5
• A,5
• A-pregnane-11,20-dione 3,21-Diacetate
• A-Tetrahydro Cortisone 3,21-Diacetate
• EINECS 249-018-2
• Tetrahydrocortisone 3,21-diacetate
• 3beta,17,21-Trihydroxy-5beta-pregnane-11,20-dione 3,21-Diacetate
• 4003-93-4
• 3b,5b-Tetrahydro Cortisone 3,21-Diacetate

• Inchi： 1S/C25H36O7/c1-14(26)31-13-21(29)25(30)10-8-19-18-6-5-16-11-17(32-15(2)27)7-9-23(16,3)22(18)20(28)12-24(19,25)4/h16-19,22,30H,5-13H2,1-4H3/t16-,17+,18+,19+,22-,23+,24+,25+/m1/s1
• InChI Key： PXQRJZNDFRAFTF-JWGYNNGLSA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)CC[C@@H]2[C@]1(C)CC([C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)OC(C)=O)=O

Computed Properties

• Exact Mass: 448.24600
• Monoisotopic Mass: 448.24610348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.97000
• LogP: 3.00310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters